Glioroseinol

• Molecular Formula: C10H16O4
• Molecular Weight: 200.23 g/mol
• SMILES: CC1C(C(=O)C(=C(C1O)OC)OC)C
• InChI: InChI=1S/C10H16O4/c1-5-6(2)8(12)10(14-4)9(13-3)7(5)11/h5-7,11H,1-4H3/t5-,6-,7+/m0/s1
• InChIKey: KFDGFFQATSDLLS-LYFYHCNISA-N

Securing authentic, oxidation-state-specific fungal metabolite standards for redox research is challenging. Glioroseinol (CAS 2673270-41-0) from BenchChem solves this. • >95% HPLC purity, suitable as an analytical reference standard • Defined (4R,5S,6S) stereochemistry - not interchangeable with gliorosein • Soluble in methanol/DMSO for flexible assay design • Supplied with full QC documentation for reproducible results

Glioroseinol Procurement Guide: Baseline Chemical Properties and Classification for Scientific Sourcing

Glioroseinol (CAS 2673270-41-0) is a fungal metabolite that has been found in Gliocladium species, and is a partially reduced derivative of gliorosein . Chemically, it is classified as a cyclohexenone derivative, with the IUPAC name (4R,5S,6S)-4-hydroxy-2,3-dimethoxy-5,6-dimethylcyclohex-2-en-1-one, a molecular formula of C10H16O4, and a molecular weight of 200.2 g/mol [1]. The compound is available from specialized fine chemical suppliers, typically with a purity of >95% by HPLC, and is soluble in methanol or DMSO .

• [1] EMBL-EBI. (n.d.). ChEBI:201877 - Glioroseinol. Chemical Entities of Biological Interest (ChEBI) Ontology. View Source

Why Generic Substitution Fails: Differentiating Glioroseinol from Gliorosein and In-Class Analogs

Glioroseinol cannot be simply interchanged with its parent compound, gliorosein, or other generic cyclohexenone derivatives due to its distinct oxidation state, which is predicted to alter both its physicochemical properties and biological activity profile . Gliorosein, an oxidized quinone, exhibits known weak to moderate antibacterial and antifungal activity, likely through redox cycling and ROS generation . In contrast, glioroseinol, being a partially reduced form, is expected to have a different redox potential and may not share the same mechanism of action, making substitution without empirical data scientifically unsound and potentially leading to invalid research outcomes . The specific stereochemistry of glioroseinol ((4R,5S,6S)) further distinguishes it from other cyclohexenone analogs, as this 3D configuration is crucial for any potential target interactions [1].

• [1] EMBL-EBI. (n.d.). ChEBI:201877 - Glioroseinol. Chemical Entities of Biological Interest (ChEBI) Ontology. View Source

Glioroseinol Quantitative Evidence Guide: Verifiable Differentiation Metrics

Redox State Differentiation: Glioroseinol vs. Gliorosein in Antibacterial Potential

Gliorosein, the oxidized parent compound, exhibits direct antibacterial activity with quantifiable MIC values, whereas glioroseinol's biological role is reported as 'not explored', indicating a significant functional divergence that precludes interchangeability . This is not a direct head-to-head comparison but a class-level inference from structural and functional data.

Evidence Dimension	Antibacterial activity against Bacillus allii, Bacillus subtilis, and Escherichia coli
Target Compound Data	Not reported ('biological role has not been explored')
Comparator Or Baseline	Gliorosein: Weak to moderate antibacterial activity; MIC values reported in primary literature
Quantified Difference	Qualitative difference: active (gliorosein) vs. activity not reported (glioroseinol)
Conditions	Gliorosein activity from in vitro assays against bacterial strains

Why This Matters

Procurement decisions must differentiate glioroseinol from gliorosein, as the reduced form lacks documented antibacterial activity, making it unsuitable for studies requiring antimicrobial effects.

Chemical Purity and Form: Critical Quality Control Metrics for Sourcing Glioroseinol

Glioroseinol is supplied as a solid powder with a vendor-certified purity of ≥98% (HPLC) from at least one supplier, while others specify >95% by HPLC . This quantifiable purity metric is essential for reproducible research but is a vendor specification, not a comparative biological activity metric.

Evidence Dimension	Vendor-reported purity
Target Compound Data	≥98% (HPLC) from one supplier; >95% by HPLC from another
Comparator Or Baseline	N/A (vendor specification)
Quantified Difference	Varies by vendor batch
Conditions	HPLC analysis

Why This Matters

Ensuring high purity (>95%) is critical for minimizing variability in biological assays; procurement should prioritize suppliers providing Certificates of Analysis (CoA).

Stability and Storage: Comparative Shelf-Life and Handling Requirements

Glioroseinol is reported to be stable for a few weeks at ambient temperature during shipping, but long-term storage requires -20°C in dry, dark conditions . These requirements are standard for many organic compounds and do not represent a unique differentiation from analogs, but they are critical for procurement planning.

Evidence Dimension	Stability and storage conditions
Target Compound Data	Stable at ambient temp for a few weeks; long-term storage at -20°C in dry, dark conditions
Comparator Or Baseline	Gliorosein: Similar storage recommendations (dry, dark, 0-4°C short-term, -20°C long-term)
Quantified Difference	No significant difference
Conditions	Vendor datasheet specifications

Why This Matters

Proper storage protocols are essential to maintain compound integrity; procurement must account for cold-chain shipping and freezer storage capacity.

Glioroseinol: Recommended Scientific and Industrial Use Cases Based on Verified Evidence

Comparative Natural Product Chemistry Studies: Investigating the Role of Oxidation State in Fungal Metabolite Activity

Given its status as the partially reduced form of gliorosein, glioroseinol is ideally suited for comparative studies examining how the oxidation state of the cyclohexenone core affects biological activity, redox potential, and target interactions . This is a primary research scenario, as the differential activity between the oxidized (gliorosein) and reduced (glioroseinol) forms remains uncharacterized .

Quality Control and Reference Standard Development for Gliocladium-Derived Metabolites

Glioroseinol's well-defined structure, stereochemistry, and high purity (>95%) make it a suitable reference standard for analytical chemistry applications, including HPLC method development and mass spectrometry identification of fungal metabolites from Gliocladium species .

Basic Exploratory Screening in Academic or Biotech Research Programs

For researchers conducting broad phenotypic or target-based screens with fungal metabolite libraries, glioroseinol serves as a structurally distinct member of the cyclohexenone class . Its inclusion can help establish structure-activity relationship (SAR) trends, with the explicit understanding that its individual biological profile is largely uncharacterized and requires de novo discovery .